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Compound of Interest

Ethyl 2-(pyrrolidin-3-yl)acetate
Compound Name:
hydrochloride

Cat. No. B1427366

Introduction

Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride is a key building block in modern medicinal
chemistry, often utilized in the synthesis of novel therapeutic agents. The pyrrolidine moiety is a
prevalent scaffold in numerous biologically active compounds.[1] The purity, identity, and
stability of this starting material are critical for the successful development of new chemical
entities. This application note provides a comprehensive guide to the analytical methods
required for the thorough characterization of Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride,
ensuring its quality and suitability for research and drug development.

This document is intended for researchers, scientists, and drug development professionals. It
outlines detailed protocols and the scientific rationale behind the application of various
analytical techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass
Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), Fourier-Transform
Infrared (FTIR) Spectroscopy, and Elemental Analysis. The methodologies described herein
are designed to establish a robust and self-validating system for the quality control of this
important chemical entity, in line with international regulatory expectations.[2]

Physicochemical Properties
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A thorough understanding of the fundamental physicochemical properties of a compound is the
first step in its analytical characterization.

Property Value Source

CAS Number 726139-60-2

Molecular Formula CsH1sNO2-HCI

Molecular Weight 193.67 g/mol

Appearance Whit.e to.oﬁ-white solid or Inferred from typical .small
semi-solid molecule hydrochlorides

Purity >97%

Storage 2-8°C, under inert atmosphere

Analytical Workflow

A multi-faceted analytical approach is essential for the unambiguous characterization of Ethyl
2-(pyrrolidin-3-yl)acetate hydrochloride. The following workflow ensures the confirmation of
its structure, purity, and identity.

(s N
Primary Characterization

Confirmatory Analysis

Structural Confirmation /Pulil_y and-tm drity PrOflllng

7 Py C}
»
J Lagl

Mok | Weiaht-C vat 1
' L)
Purity Assessment »
( ) >

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1427366?utm_src=pdf-body
https://www.benchchem.com/product/b1427366?utm_src=pdf-body
https://www.benchchem.com/product/b1427366?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. jst-ud.vn [jst-ud.vn]
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 To cite this document: BenchChem. [Application Note: Comprehensive Characterization of
Ethyl 2-(pyrrolidin-3-yl)acetate hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1427366#analytical-methods-for-ethyl-2-
pyrrolidin-3-yl-acetate-hydrochloride-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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